Cas no 2490-25-7 (methyl 10-methylheptadecanoate)

• Product Name: methyl 10-methylheptadecanoate
• CAS No: 2490-25-7
• Molecular Formula: C₁₉H₃₈O₂
• Molecular Weight: 298.50382
• CID: 1419895
• PubChem ID: 554139

methyl 10-methylheptadecanoate Properties

Names and Identifiers

• methyl 10-methylheptadecanoate
• Heptadecanoic acid, 10-methyl-, methyl ester
• DTXSID00947789
• 2490-25-7
• DRJCIKFLPGIEQC-UHFFFAOYSA-N
• methyl 10-methyl heptadecanoate
• Methyl 10-methylheptadecanoate #

• InChIKey： DRJCIKFLPGIEQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H38O2/c1-4-5-6-9-12-15-18(2)16-13-10-7-8-11-14-17-19(20)21-3/h18H,4-17H2,1-3H3
• SMILES： CCCCCCCC(C)CCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 298.28734
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 298.287
• Heavy Atom Count: 21
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.443
• Boiling Point: 340.7°C at 760 mmHg
• Flash Point: 162.2°C
• Density: 0.862

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters